Cas no 1806064-84-5 (4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C9H6F8N2O/c10-7(11)5-3(1-18)4(20-9(15,16)17)2-19-6(5)8(12,13)14/h2,7H,1,18H2
- InChI Key: MDPIBXILQDYTRL-UHFFFAOYSA-N
- SMILES: FC(C1C(C(F)(F)F)=NC=C(C=1CN)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2.4
- Topological Polar Surface Area: 48.1
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029083129-1g |
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine |
1806064-84-5 | 97% | 1g |
$1,549.60 | 2022-04-01 |
4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
Research Briefing on 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806064-84-5)
The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1806064-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and difluoromethyl groups contribute to its metabolic stability and bioavailability, making it a promising scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways.
In terms of synthesis, advanced methodologies have been developed to optimize the yield and purity of 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. A recent patent (WO2023056123) describes a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This innovation is expected to facilitate further preclinical and clinical investigations.
Pharmacological evaluations have revealed that the compound exhibits low cytotoxicity and favorable pharmacokinetic properties, including good oral bioavailability and tissue penetration. These attributes position it as a viable candidate for treating central nervous system (CNS) disorders, as evidenced by its ability to cross the blood-brain barrier in rodent models. Ongoing research is exploring its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Future studies are expected to focus on structure-activity relationship (SAR) analyses to refine its selectivity and potency. Collaborative efforts between academic and industrial researchers are anticipated to accelerate its translation into clinical applications.
In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a versatile and pharmacologically relevant molecule with broad potential in drug discovery. Continued research will be critical to unlocking its full therapeutic value and addressing unmet medical needs.
1806064-84-5 (4-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)